372-18-9(1,3-Difluorobenzene),D1626,1,3-DifL

1,3-Difluorobenzene Properties

Names and Identifiers

- 1,3-Difluorobenzene
- M-DIFLUOROBENZENE
- 1,3-difluroethylene
- Benzene, m-difluoro-
- benzene,1,3-difluoro-
- Difluoro-1,3-benzene
- m-difluoro-benzen
- meta-Difluorobenzene
- 1?-Difluorobenzene
- m-Difluro Benzene
- 1,3-DifluorobenzeneExtraPure
- DIFLOUROBENZENE
- 1,3-Difluorbenzol
- 3-DifluoroBenzene
- 1,3-DIFLUOROBENZENEFLOCONAZOLE
- 1,3 DIFLOUROBENZENE extrapure
- 1,3 difluorobenzene
- 1,3-DIFLUOROBENZEN
- 2,4-difluorobenzene
- 2,6-difluorobenzene
- Benzene,m-difluoro
- Benzene,m-difluoro-
- Between two fluorine benzene
- 1,3-DifL
- SCHEMBL13329
- EN300-19453
- AM20050129
- MFCD00000327
- NSC 10285
- D1626
- PS-11965
- NSC10285
- WLN: FR CF
- 1,3-difluoro-benzene
- Q27117910
- EINECS 206-746-5
- UNII-VO3C26WOC2
- 1,3difluorobenzene
- Benzene,3-difluoro-
- NS00042186
- FT-0606664
- Benzene, 1,3-difluoro-
- 1,3-difluoro benzene
- 1,3-Difluorobenzene, >=99%
- 372-18-9
- 1,3-BISFLUOROBENZENE
- F0001-1068
- W-106561
- CHEBI:38584
- DTXSID50190682
- NSC-10285
- VO3C26WOC2
- AKOS000119939
- DB-019928
- DB-049081
- DTXCID90113173
- +Expand
- MDL： MFCD00000327
- InChIKey： UEMGWPRHOOEKTA-UHFFFAOYSA-N
- Inchi： 1S/C6H4F2/c7-5-2-1-3-6(8)4-5/h1-4H
- SMILES： C1=CC(=CC(=C1)F)F
- BRN： 1904537

Computed Properties

Exact Mass: 114.02800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 114.028107
Heavy Atom Count: 8
Complexity: 64.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 1.96480
PSA: 0.00000
Refractive Index: n20/D 1.438(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 83°C
Melting Point: -59°C(lit.)
Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Solubility: 1.1g/l
Color/Form: Colorless \ liquid with pungent smell [1]
Solubility: Insoluble in water, soluble in ethanol, etc [7]
Density: 1.163 g/mL at 25 °C(lit.)

1,3-Difluorobenzene Security Information

Symbol: GHS02
RTECS：CZ5652000
WGK Germany：1
Safety Term：3
Safety Instruction： S7-S16-S29-S33
Packing Group：II
Packing Group：II
Risk Phrases：R11; R20
Hazard Level：3
Dangerous goods sign： F
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225
Warning Statement： P210-P233-P303 + P361 + P353-P370 + P378-P403 + P235-P501
Prompt：dangerous
Storage Condition：Flammable area
PackingGroup：II
Risk Phrases： 11-20
Signal Word：Danger
HazardClass：3

1,3-Difluorobenzene Customs Data

HS CODE：29036990
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-Difluorobenzene Synthesis

1,3-Difluorobenzene Related Literature

1. Self-catalysis in thermal hysteresis during random-coil to helix-dimer transition of the sulfonamidohelicene tetramer

Masanori Shigeno,Yo Kushida,Masahiko Yamaguchi Chem. Commun. 2015 51 4040
2. Trifluoromethanesulfonic acid: a novel solvent for the electrophilic fluorination of fluoroaromatics

Paul L. Coe,Alison M. Stuart,David J. Moody J. Chem. Soc. Perkin Trans. 1 1998 1807
3. Fluorine-controlled C–H borylation of arenes catalyzed by a PSiN-pincer platinum complex

Jun Takaya,Shisei Ito,Hironori Nomoto,Narumasa Saito,Naohiro Kirai,Nobuharu Iwasawa Chem. Commun. 2015 51 17662
4. C–H?F–C hydrogen bonding in 1,2,3,5-tetrafluorobenzene and other fluoroaromatic compounds and the crystal structure of alloxan revisited

Tejender S. Thakur,Michael T. Kirchner,Dieter Bl?ser,Roland Boese,Gautam R. Desiraju CrystEngComm 2010 12 2079
5. Molecular switching involving metastable states: molecular thermal hysteresis and sensing of environmental changes by chiral helicene oligomeric foldamers

Masanori Shigeno,Yo Kushida,Masahiko Yamaguchi Chem. Commun. 2016 52 4955
6. Uranium(iv) alkyl cations: synthesis, structures, comparison with thorium(iv) analogues, and the influence of arene-coordination on thermal stability and ethylene polymerization activity

Nicholas R. Andreychuk,Balamurugan Vidjayacoumar,Jeffrey S. Price,Sophie Kervazo,Craig A. Peeples,David J. H. Emslie,Valérie Vallet,André S. P. Gomes,Florent Réal,Georg Schreckenbach,Paul W. Ayers,Ignacio Vargas-Baca,Hilary A. Jenkins,James F. Britten Chem. Sci. 2022 13 13748
7. ortho-Lithiation driven one-pot synthesis of quinazolines via [2 + 2 + 2] cascade annulation of halofluorobenzenes with nitriles

Jen-Chun Hsueh,Fu-En Szu,Yin-Yin Yu,Man-kit Leung Org. Biomol. Chem. 2023 21 5297
8. Prescribed drugs containing nitrogen heterocycles: an overview

Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
9. A mechanistic investigation of carbon–hydrogen bond stannylation: synthesis and characterization of nickel catalysts

Samuel A. Johnson,Meghan E. Doster,Jacob Matthews,Manar Shoshani,Michelle Thibodeau,Amanda Labadie,Jillian A. Hatnean Dalton Trans. 2012 41 8135
10. Iridium derivatives of fluorinated aromatics by C–H activation: isolation of classical and non-classical hydrides

Marcel Ahijado Salomon,Thomas Braun,Ingo Krossing Dalton Trans. 2008 5197

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 372-18-9 (1,3-Difluorobenzene)

1,3-Difluorobenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Difluorobenzene Security Information

1,3-Difluorobenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Difluorobenzene Synthesis

1,3-Difluorobenzene Related Literature

Related Categories

372-18-9 (1,3-Difluorobenzene) Related Products